Cas no 1379297-86-5 (4-Iodo-6-methyl-pyridine-2-carbonitrile)

• Product Name: 4-Iodo-6-methyl-pyridine-2-carbonitrile
• CAS No: 1379297-86-5
• MF: C₇H₅IN₂
• MW: 244.032473325729
• CID: 2101661
• Update Time: 2025-10-29

4-Iodo-6-methyl-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-IODO-6-METHYL-PYRIDINE-2-CARBONITRILE
• 4-Iodo-6-methylpicolinonitrile
• 4-Iodo-6-methyl-pyridine-2-carbonitrile

• Inchi： 1S/C7H5IN2/c1-5-2-6(8)3-7(4-9)10-5/h2-3H,1H3
• InChI Key： KTNIGAUMPOGEFS-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)N=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 36.7

Additional information on 4-Iodo-6-methyl-pyridine-2-carbonitrile

Introduction to 4-Iodo-6-methyl-pyridine-2-carbonitrile (CAS No. 1379297-86-5)

4-Iodo-6-methyl-pyridine-2-carbonitrile, with the chemical formula C₇H₅IN₂, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, making it an indispensable tool for medicinal chemists and synthetic organic chemists. The presence of both an iodine substituent and a nitrile group on the pyridine ring imparts unique reactivity, enabling diverse functionalization strategies that are pivotal for drug discovery and development.

The CAS number 1379297-86-5 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and procurement. Its molecular structure, characterized by a pyridine core substituted with an iodine atom at the 4-position, a methyl group at the 6-position, and a nitrile group at the 2-position, endows it with distinct chemical properties that make it valuable for synthetic applications. The iodine atom, in particular, is a key feature that allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are widely employed in constructing complex molecular architectures.

In recent years, 4-Iodo-6-methyl-pyridine-2-carbonitrile has been extensively utilized in the development of novel therapeutic agents. Its incorporation into pharmacophores has led to the discovery of compounds with potential applications in oncology, infectious diseases, and central nervous system disorders. For instance, studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are critical in targeting aberrant signaling pathways involved in cancer progression. The nitrile group further enhances its utility by allowing conversion into amides or carboxylic acids through hydrolysis, broadening its scope in medicinal chemistry.

One of the most compelling aspects of 4-Iodo-6-methyl-pyridine-2-carbonitrile is its adaptability in multi-step synthetic routes. Researchers have leveraged its reactivity to develop libraries of derivatives with tailored biological activities. For example, modifications at the 3-position of the pyridine ring have yielded compounds with enhanced binding affinity to specific protein targets. This flexibility underscores its importance as a building block in drug design and underscores why it remains a subject of intense investigation.

The agrochemical industry has also benefited from the use of 4-Iodo-6-methyl-pyridine-2-carbonitrile as an intermediate. Its structural motifs are found in several herbicides and fungicides that exhibit potent activity against crop pathogens. By incorporating this compound into synthetic schemes, chemists have been able to develop novel agrochemicals with improved efficacy and environmental safety profiles. This dual utility highlights its significance beyond pharmaceuticals.

Advances in computational chemistry have further enhanced the understanding of 4-Iodo-6-methyl-pyridine-2-carbonitrile's reactivity. Molecular modeling studies have provided insights into how different substituents influence its electronic properties and interaction with biological targets. These insights have guided experimental efforts toward optimizing synthetic pathways and improving yields. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its production, aligning with global efforts to promote environmentally responsible chemical synthesis.

The future prospects of 4-Iodo-6-methyl-pyridine-2-carbonitrile are promising, with ongoing research exploring its potential in emerging fields such as photopharmacology and materials science. Its ability to serve as a precursor for photoactive compounds has opened new avenues for developing treatments that involve light activation. Moreover, its incorporation into advanced materials has shown promise in creating functional polymers with unique properties.

In conclusion,4-Iodo-6-methyl-pyridine-2-carbonitrile (CAS No. 1379297-86-5) is a cornerstone compound in modern chemical synthesis and drug discovery. Its unique structural features enable diverse applications across pharmaceuticals and agrochemicals, while ongoing research continues to uncover new possibilities for its use. As synthetic methodologies evolve and new technologies emerge,4-Iodo-6-methyl-pyridine-2-carbonitrile will undoubtedly remain at the forefront of scientific innovation.